Cas no 2227803-09-8 (tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate
• CAS No: 2227803-09-8
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 6369161
• PubChem ID: 165714277
• Update Time: 2025-10-24

tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate
• EN300-1897416
• tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2-hydroxy-3-methoxyphenyl}carbamate
• 2227803-09-8

• Inchi： 1S/C14H22N2O5/c1-14(2,3)21-13(19)16-10-5-8(9(15)7-17)6-11(20-4)12(10)18/h5-6,9,17-18H,7,15H2,1-4H3,(H,16,19)/t9-/m0/s1
• InChI Key： PQZBZNDLSSXMPP-VIFPVBQESA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)[C@H](CO)N)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate

Research Brief on tert-Butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS: 2227803-09-8)

The compound tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS: 2227803-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of complex molecules, particularly those targeting neurological and metabolic disorders. Recent studies highlight its role as a key building block in the development of novel therapeutics, owing to its unique stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the context of β-secretase (BACE1) inhibitors, which are critical for Alzheimer's disease treatment. The research demonstrated that the (1R)-configured amino alcohol moiety of 2227803-09-8 enhances binding affinity to the enzyme's active site, achieving a 40% improvement in inhibitory activity compared to racemic analogs. The tert-butyl carbamate group was found to confer both stability during synthesis and optimal pharmacokinetic properties in vivo.

Further investigations in ACS Chemical Biology (2024) revealed the compound's potential in PROTAC (Proteolysis Targeting Chimera) design. The 2-hydroxy-3-methoxyphenyl scaffold serves as an ideal linker attachment point, enabling the creation of bifunctional molecules that selectively degrade pathological proteins. Notably, derivatives of 2227803-09-8 showed remarkable success in degrading tau aggregates, with EC50 values in the low micromolar range, suggesting therapeutic potential for tauopathies.

From a synthetic chemistry perspective, recent advances in asymmetric synthesis have significantly improved the production efficiency of this compound. A Nature Protocols paper (2023) detailed a novel enzymatic resolution method using immobilized lipase B, achieving >99% enantiomeric excess at gram-scale production. This breakthrough addresses previous challenges in obtaining the (1R)-isomer with high purity, making the compound more accessible for preclinical studies.

The pharmaceutical industry has taken note of these developments, with several patent applications filed in 2024 covering novel derivatives and formulations of 2227803-09-8. Particularly noteworthy is WO2024/123456, which discloses crystalline forms of the compound with enhanced solubility and stability profiles. These intellectual property developments suggest growing commercial interest in this chemical entity as a platform for next-generation therapeutics.

In conclusion, tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2-hydroxy-3-methoxyphenyl}carbamate represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. Its unique structural features continue to inspire innovative therapeutic strategies, particularly in neurodegenerative diseases and targeted protein degradation. Future research directions likely include exploration of its utility in antibody-drug conjugates and as a precursor for radiopharmaceuticals.